Cas no 1864070-93-8 (3-(4,4-dimethylcyclohexyl)methylazetidine)

• Product Name: 3-(4,4-dimethylcyclohexyl)methylazetidine
• CAS No: 1864070-93-8
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5796117
• PubChem ID: 130596177
• Update Time: 2024-01-11

3-(4,4-dimethylcyclohexyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-dimethylcyclohexyl)methylazetidine
• EN300-1826276
• 3-[(4,4-dimethylcyclohexyl)methyl]azetidine
• 1864070-93-8

• Inchi： 1S/C12H23N/c1-12(2)5-3-10(4-6-12)7-11-8-13-9-11/h10-11,13H,3-9H2,1-2H3
• InChI Key： JCBOVJXXDZCIIO-UHFFFAOYSA-N
• SMILES： N1CC(C1)CC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų